N-{2-[(3-chloro-2-methylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide

• IUPAC Name: N-[2-(3-chloro-2-methylanilino)-2-oxoethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H13ClN2O2S/c1-9-10(15)4-2-5-11(9)17-13(18)8-16-14(19)12-6-3-7-20-12/h2-7H,8H2,1H3,(H,16,19)(H,17,18)
• InChI Key: SLRNAGZIHALUTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CNC(=O)C2=CC=CS2
• Molecular Formula: C14H13ClN2O2S
• Molecular Weight: 308.8 g/mol

Description

N-{2-[(3-chloro-2-methylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide, also known as CTCE-9908, is a small molecule inhibitor that has shown potential in cancer research. CTCE-9908 has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further study.

Mechanism of Action

N-{2-[(3-chloro-2-methylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide inhibits the activity of the enzyme protein kinase CK2, which is involved in cell growth and proliferation. By inhibiting CK2, N-{2-[(3-chloro-2-methylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide slows down the growth of cancer cells, making it a potential treatment for cancer.
Biochemical and Physiological Effects
N-{2-[(3-chloro-2-methylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide has been found to have a number of biochemical and physiological effects. In addition to inhibiting the activity of CK2, it has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been found to inhibit angiogenesis, the process by which new blood vessels are formed, which is important for the growth and spread of cancer.

Advantages and Limitations for Lab Experiments

One advantage of N-{2-[(3-chloro-2-methylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide is that it has been found to be effective in inhibiting the growth of cancer cells in vitro and in vivo. This makes it a promising candidate for further study. However, one limitation is that it has not yet been tested in human clinical trials, so its safety and efficacy in humans is not yet known.

Future Directions

There are a number of future directions for research on N-{2-[(3-chloro-2-methylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide. One area of interest is the development of more potent and selective inhibitors of CK2. Another area of interest is the study of N-{2-[(3-chloro-2-methylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide in combination with other cancer treatments, such as chemotherapy and radiation therapy. Additionally, further research is needed to determine the safety and efficacy of N-{2-[(3-chloro-2-methylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide in humans, and to identify potential side effects and drug interactions.

Scientific Research Applications

N-{2-[(3-chloro-2-methylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide has been studied for its potential in cancer research. It has been found to inhibit the growth of cancer cells in vitro and in vivo, and has shown promise in treating breast cancer, prostate cancer, and pancreatic cancer.